2'-Bromo-6'-chloro-2,2,2-trifluoroacetophenone
Overview
Description
2’-Bromo-6’-chloro-2,2,2-trifluoroacetophenone is a chemical compound with the molecular formula C8H3BrClF3O and a molecular weight of 287.46 . It is a liquid-oil at ambient temperature .
Molecular Structure Analysis
The InChI code for 2’-Bromo-6’-chloro-2,2,2-trifluoroacetophenone is 1S/C8H3BrClF3O/c9-4-2-1-3-5(10)6(4)7(14)8(11,12)13/h1-3H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
2’-Bromo-6’-chloro-2,2,2-trifluoroacetophenone is a liquid-oil at ambient temperature .Scientific Research Applications
Computational Studies and Chemical Reactions
One of the notable applications of 2'-Bromo-6'-chloro-2,2,2-trifluoroacetophenone derivatives is in computational chemistry. Erdogan and Erdoğan (2019) conducted a computational study to investigate the reactions between imidazole and various 2-bromo-1-arylethanones, including derivatives similar to this compound. They used Density Functional Theory (DFT) calculations to analyze chemical species involved in these reactions, providing insights into the molecular behavior and reactivity of these compounds (Erdogan & Erdoğan, 2019).
Spectroscopic Analysis
Spectral analysis is another significant application area. Ramalingam et al. (2011) carried out an extensive study on 4-chloro-2-bromoacetophenone (a compound structurally related to this compound), using both experimental and theoretical methods. Their work involved recording and analyzing FT-IR and FT-Raman spectra, and performing DFT calculations to understand the vibrational behavior and molecular structure of the compound (Ramalingam, Anbusrinivasan, & Periandy, 2011).
Material Synthesis and Chemical Modifications
The compound and its derivatives have been used extensively in material synthesis and chemical modification processes. Zhang et al. (2006) described a novel method to prepare 2-chloro-2,2-difluoroacetophenone from 2,2,2-trifluoroacetophenone, a structurally similar compound. They highlighted the compound's role as a difluorocarbene reagent, demonstrating its reactivity with various phenol derivatives to produce aryl difluoromethyl ethers (Zhang, Zheng, & Hu, 2006).
Safety and Hazards
This compound is associated with certain hazards. The safety information includes pictograms GHS07, signal word “Warning”, and hazard statements H315, H319, and H335 . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P261 (avoid breathing dust/fume/gas/mist/vapors/spray), and P302+P352 (IF ON SKIN: Wash with plenty of soap and water) .
properties
IUPAC Name |
1-(2-bromo-6-chlorophenyl)-2,2,2-trifluoroethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrClF3O/c9-4-2-1-3-5(10)6(4)7(14)8(11,12)13/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUDVGQSZJCOUMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)C(=O)C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrClF3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.46 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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